Bda-366

• Molecular Formula: C24H29N3O4
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C24H29N3O4/c1-3-27(4-2)13-15(28)11-25-19-9-10-20(26-12-16-14-31-16)22-21(19)23(29)17-7-5-6-8-18(17)24(22)30/h5-10,15-16,25-26,28H,3-4,11-14H2,1-2H3/t15-,16-/m0/s1
• InChIKey: JYOOEVFJWLBLKF-HOTGVXAUSA-N

Bda-366: A High-Affinity, BH4-Domain Selective Bcl-2 Antagonist for Apoptosis Research

Bda-366 is a small-molecule antagonist that targets the BH4 domain of the anti-apoptotic protein Bcl-2. It is chemically classified as an anthraquinone derivative [1]. The compound binds the Bcl-2 BH4 domain with high affinity (Ki = 3.3 nM) and does not exhibit affinity for other Bcl-2 family members, including Bcl-XL, Mcl-1, or Bfl-1/A1 . Bda-366 induces a conformational change in Bcl-2, which is reported to convert it from a survival-promoting protein into a cell death inducer by exposing its BH3 domain [1].

BH4 domain-selective Bcl-2 antagonist for apoptosis pathway studies

Reported selectivity over Bcl-XL, Mcl-1, and Bfl-1/A1

May induce conformational change exposing BH3 domain — supports non-canonical Bcl-2 research

• [1] Han, B. et al. (2015). Small-Molecule Bcl2 BH4 Antagonist for Lung Cancer Therapy. Cancer Cell, 27(6), 852-863. View Source

Why Bda-366 Cannot Be Replaced by Generic Bcl-2 Inhibitors or Other BH3 Mimetics

Generic substitution of Bcl-2 inhibitors is scientifically unsound due to distinct binding domains, divergent selectivity profiles, and unique functional consequences. While BH3-mimetics like Venetoclax (ABT-199) and Navitoclax (ABT-263) target the hydrophobic BH3-binding groove and inhibit Bcl-2's anti-apoptotic function, Bda-366 uniquely targets the BH4 domain [1]. This distinct mechanism induces a conformational change in Bcl-2, potentially converting it into a pro-apoptotic molecule, a function not achieved by BH3 mimetics [1]. Furthermore, Bda-366 exhibits a unique selectivity fingerprint, showing no binding to Bcl-XL, Mcl-1, or Bfl-1/A1, in stark contrast to dual Bcl-2/Bcl-XL inhibitors like ABT-263 which cause dose-limiting thrombocytopenia due to Bcl-XL inhibition . Substituting Bda-366 with another compound would therefore alter the molecular mechanism and biological outcome.

Property

Bda-366

BH3 mimetics (Venetoclax, Navitoclax)

Binding Domain

BH4 domain

BH3-binding groove

Selectivity

Bcl-2 selective, no reported binding to Bcl-XL, Mcl-1, Bfl-1/A1

Dual Bcl-2/Bcl-XL inhibition (e.g., Navitoclax)

Functional Consequence

Reported Bcl-2 conformational change; may convert to pro-apoptotic state

Anti-apoptotic inhibition without reported gain-of-function

Domain mismatch and selectivity profile differences may lead to different biological outcomes; direct substitution may alter mechanism interpretation.

• [1] Han, B. et al. (2015). Small-Molecule Bcl2 BH4 Antagonist for Lung Cancer Therapy. Cancer Cell, 27(6), 852-863. View Source

Quantitative Evidence for Bda-366's Differentiated Profile vs. Key Comparators

Target Engagement: Bda-366's High-Affinity BH4 Domain Binding vs. Other Bcl-2 Domains

Bda-366 exhibits a strong and selective binding affinity for the BH4 domain of Bcl-2 (Ki = 3.3 nM), which is significantly higher than its affinity for other domains or for Bcl-2 lacking the BH4 domain. This contrasts sharply with BH3-mimetics like Venetoclax, which target a different binding site on the protein .

Target Engagement

Data to verify

BH4 domain Ki = 3.3 nM
vs. Venetoclax: BH3 groove

Reported BH4 domain target engagement context

In vitro cell-free binding; source review recommended

Evidence Dimension	Binding Affinity (Ki) to Bcl-2 Protein
Target Compound Data	Ki = 3.3 nM
Comparator Or Baseline	Venetoclax (ABT-199) binds to the BH3-binding groove, not the BH4 domain.
Quantified Difference	N/A (Targets a completely different domain)
Conditions	In vitro cell-free binding assay

Why This Matters

Procuring Bda-366 ensures researchers are using a tool that specifically antagonizes the BH4 domain, which is essential for the anti-apoptotic function of Bcl-2, enabling a unique mechanism of action not possible with BH3-mimetics.

Selectivity Profile: Bda-366's High Specificity for Bcl-2 Over Other Anti-Apoptotic Family Members

Bda-366 demonstrates high selectivity for Bcl-2 over its close homologs Bcl-xL, Mcl-1, and Bfl-1/A1. In contrast, the dual Bcl-2/Bcl-XL inhibitor Navitoclax (ABT-263) potently inhibits Bcl-XL (Ki <1 nM), leading to on-target, dose-limiting thrombocytopenia in vivo [1]. Bda-366's lack of Bcl-XL binding predicts a superior safety profile regarding platelet count.

Selectivity vs Bcl-XL

Head-to-head

Bda-366 Ki >500 nM
Navitoclax Ki <1 nM
>500-fold difference

Reported Bcl-2 selectivity may reduce Bcl-XL-related platelet endpoint interference

Cell-free binding assay; Navitoclax data from Tse et al.

Evidence Dimension	Binding Affinity (Ki) to Bcl-xL
Target Compound Data	Ki > 500 nM
Comparator Or Baseline	Navitoclax (ABT-263): Ki < 1 nM for Bcl-xL
Quantified Difference	> 500-fold difference in Ki
Conditions	In vitro cell-free binding assay

Why This Matters

The high selectivity of Bda-366 avoids the on-target Bcl-XL-mediated thrombocytopenia associated with dual inhibitors like Navitoclax, making it a more precise tool for studying Bcl-2-specific biology without this confounding toxicity.

• [1] Tse, C. et al. (2008). ABT-263: A Potent and Orally Bioavailable Bcl-2 Family Inhibitor. Cancer Research, 68(9), 3421-3428. View Source

In Vivo Efficacy: Potent Tumor Growth Inhibition in Multiple Xenograft Models

Bda-366 demonstrates potent and consistent tumor growth inhibition across multiple in vivo xenograft models. In a lung cancer model (H460), Bda-366 reduced tumor growth in a dose-dependent manner . Similarly, in a multiple myeloma model (RPMI8226), administration of Bda-366 at 10 mg/kg resulted in substantial tumor suppression [1].

In Vivo Models

Cross-study

Tumor growth inhibition in H460 lung cancer and RPMI8226 myeloma xenografts

Reported in vivo model-response context

Dose-dependent response observed across models

Evidence Dimension	Tumor Growth Inhibition (In Vivo)
Target Compound Data	Significant tumor growth reduction at 10, 20, and 30 mg/kg (H460 model); Substantial suppression at 10 mg/kg (RPMI8226 model).
Comparator Or Baseline	Vehicle-treated control groups in each respective study.
Quantified Difference	Statistically significant reduction in tumor volume compared to vehicle controls.
Conditions	H460 human lung cancer xenograft in mice (dose-dependent); RPMI8226 human multiple myeloma xenograft in NSG mice (10 mg/kg, 5 doses).

Why This Matters

The reproducibility of in vivo efficacy across different cancer models (lung, myeloma) provides confidence in the compound's activity and its utility as a research tool for studying Bcl-2 dependency in vivo.

• [1] Deng, J. et al. (2016). BCL2-BH4 antagonist BDA-366 suppresses human myeloma growth. Oncotarget, 7(19), 27753-27763. View Source

In Vitro Cytotoxicity: Broad Activity Across Lung Cancer Histologies

Bda-366 displays potent cytotoxic activity against a panel of both non-small cell lung cancer (NSCLC) and small cell lung cancer (SCLC) cell lines. This broad activity across different lung cancer subtypes differentiates it from inhibitors with a narrower spectrum .

Cytotoxicity Range

Data to verify

IC50 0.2–1.73 µM

Supports cytotoxicity endpoint review in lung cancer cell lines

NSCLC and SCLC panel; independent replication needed

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	IC50 range = 0.2 - 1.73 µM
Comparator Or Baseline	N/A (Broad panel data)
Quantified Difference	N/A
Conditions	Panel of NSCLC and SCLC cell lines

Why This Matters

This data confirms that Bda-366 is an active cytotoxic agent against its primary indication area (lung cancer), providing a reliable tool for in vitro studies across the major histological subtypes of this disease.

Key Application Scenarios for Bda-366 in Preclinical Oncology Research

Investigating the Role of the Bcl-2 BH4 Domain in Apoptosis

Bda-366 is the optimal chemical probe for researchers investigating the functional role of the Bcl-2 BH4 domain. Its high-affinity, selective binding to this domain (Ki = 3.3 nM) allows for precise interrogation of BH4-mediated anti-apoptotic signaling, distinct from studies using BH3-mimetics that target the hydrophobic groove [1]. This can be used to elucidate the specific contribution of the BH4 domain to protein-protein interactions and cell survival mechanisms.

Evaluating Bcl-2 Dependency in Lung Cancer and Multiple Myeloma Models

Given its established efficacy in vitro (IC50 = 0.2-1.73 µM in lung cancer cells) and in vivo (dose-dependent tumor growth inhibition in H460 and RPMI8226 xenografts), Bda-366 serves as a reliable tool for assessing Bcl-2 dependency in preclinical models of lung cancer and multiple myeloma [1][2]. Its selective profile avoids confounding toxicity from Bcl-XL inhibition, making it a cleaner tool for validating Bcl-2 as a target in these indications [2].

Studying Novel Mechanisms of Action for Bcl-2 Antagonists

Bda-366's unique mechanism of inducing a conformational change in Bcl-2 makes it an essential tool for researchers studying non-canonical functions of Bcl-2 antagonists [1]. It can be used as a reference compound to compare and contrast with the purely inhibitory mechanism of BH3-mimetics. Furthermore, recent studies suggest Bda-366's effects may also involve Bcl-2-independent pathways like PI3K/AKT inhibition and Mcl-1 downregulation, opening new avenues for mechanistic research [2].

Combination Therapy Studies with mTOR Inhibitors

Preclinical evidence demonstrates strong synergy between Bda-366 and the mTOR inhibitor RAD001 (everolimus) in suppressing lung cancer growth in vivo [1]. This makes Bda-366 a valuable tool for designing and executing combination therapy studies aimed at overcoming resistance mechanisms or enhancing therapeutic efficacy in lung cancer models.

Application

Selection Property

Validation Focus

BH4 domain functional studies

BH4 domain target engagement

Conformational change and BH3 exposure context

Lung cancer and myeloma xenograft model studies

In vivo tumor growth response

Bcl-2-mediated tumor growth endpoints

Non-canonical Bcl-2 antagonist mechanism research

Mechanism-of-action differentiation

PI3K/AKT and Mcl-1 pathway response

Combination studies with mTOR inhibitors

mTOR pathway co-targeting

Combination tumor growth suppression endpoints

• [1] Han, B. et al. (2015). Small-Molecule Bcl2 BH4 Antagonist for Lung Cancer Therapy. Cancer Cell, 27(6), 852-863. View Source
• [2] Vervloessem, T. et al. (2020). BDA-366, a putative Bcl-2 BH4 domain antagonist, induces apoptosis independently of Bcl-2 in a variety of cancer cell models. Cell Death & Disease, 11(9), 769. View Source